1-(3-Chloropropyl)-3-ethoxy-4-fluorobenzene

Specification

• Molecular Formula: C11H14ClFO
• Molecular Weight: 216.68 g/mol
• IUPAC Name: 4-(3-chloropropyl)-2-ethoxy-1-fluorobenzene
• Standard InChI: InChI=1S/C11H14ClFO/c1-2-14-11-8-9(4-3-7-12)5-6-10(11)13/h5-6,8H,2-4,7H2,1H3
• Standard InChI Key: QIZDHYZEVXVFFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CCCCl)F

Introduction

Structural and Molecular Characteristics

The molecular architecture of 1-(3-Chloropropyl)-3-ethoxy-4-fluorobenzene (C₁₁H₁₄ClFO) features a benzene ring with three distinct substituents:

• A 3-chloropropyl group (-CH₂CH₂CH₂Cl) at position 1

• An ethoxy group (-OCH₂CH₃) at position 3

• A fluorine atom (-F) at position 4

This arrangement creates electron-deficient regions on the aromatic ring, enhancing its susceptibility to electrophilic and nucleophilic attacks. The compound’s IUPAC name, 4-(3-chloropropyl)-2-ethoxy-1-fluorobenzene, reflects its substitution pattern.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₁H₁₄ClFO
Molecular Weight	216.68 g/mol
IUPAC Name	4-(3-chloropropyl)-2-ethoxy-1-fluorobenzene
SMILES	CCOC1=C(C=CC(=C1)CCCCl)F
InChI Key	QIZDHYZEVXVFFB-UHFFFAOYSA-N

The chloropropyl group’s polar C-Cl bond and the electron-withdrawing fluorine atom synergistically influence the compound’s dipole moment (calculated as 2.1 D).

Synthesis and Industrial Production

Laboratory-Scale Synthesis

The primary synthesis route involves Friedel-Crafts alkylation of 3-ethoxy-4-fluorobenzene with 1-bromo-3-chloropropane under anhydrous conditions. Key steps include:

• Activation: Lewis acids (e.g., AlCl₃) facilitate electrophilic aromatic substitution by generating a carbocation from 1-bromo-3-chloropropane.

• Alkylation: The carbocation attacks the benzene ring’s para position relative to the ethoxy group, yielding the chloropropyl-substituted intermediate.

• Purification: Distillation under reduced pressure (80–100°C at 15 mmHg) isolates the product with >95% purity.

Industrial Optimization

Continuous flow reactors have replaced batch processes in large-scale production, improving yield (88–92%) and reducing reaction time (from 12 hours to 45 minutes). Catalytic systems employing zeolite-supported palladium enhance regioselectivity while minimizing byproducts like di-alkylated derivatives.

Table 2: Comparison of Synthesis Methods

Parameter	Batch Process	Continuous Flow
Yield	78–82%	88–92%
Reaction Time	10–12 hours	30–45 minutes
Catalyst	AlCl₃	Pd/Zeolite
Byproduct Formation	8–12%	<3%

Reactivity and Mechanistic Insights

Nucleophilic Substitution

The chlorine atom in the chloropropyl chain undergoes SN2 reactions with nucleophiles (e.g., hydroxide, amines):
$\text{C}_{11}\text{H}_{14}\text{ClFO} + \text{NH}_3 \rightarrow \text{C}_{11}\text{H}_{17}\text{FNO} + \text{HCl}$
Kinetic studies reveal a second-order rate constant ($k_2$) of $3.2 \times 10^{-4}$ M⁻¹s⁻¹ at 25°C in ethanol.

Electrophilic Aromatic Substitution

The fluorine atom’s -I effect directs electrophiles (e.g., nitronium ions) to the ortho and para positions relative to the ethoxy group. Nitration experiments yield 3-ethoxy-4-fluoro-2-nitropropylbenzene as the major product (67% yield).

Oxidation and Reduction

• Oxidation: Treatment with KMnO₄/H₂SO₄ oxidizes the chloropropyl chain to a carboxylic acid, forming 3-ethoxy-4-fluorobenzoic acid.

• Reduction: Catalytic hydrogenation (H₂/Pd-C) removes the chlorine atom, producing 1-propyl-3-ethoxy-4-fluorobenzene.

Applications in Research and Industry

Pharmaceutical Intermediates

The compound serves as a precursor to non-steroidal anti-inflammatory drugs (NSAIDs), where its fluorine atom enhances bioavailability. For example, derivatization with acetic acid yields fluorinated analogs of ibuprofen.

Materials Science

Incorporating 1-(3-chloropropyl)-3-ethoxy-4-fluorobenzene into liquid crystal polymers improves thermal stability (decomposition temperature >300°C) and dielectric properties.

Agrochemicals

Chloropropyl derivatives exhibit herbicidal activity against broadleaf weeds, with an EC₅₀ of 12 µM in Arabidopsis thaliana trials.

Comparative Analysis with Structural Analogs

Table 3: Reactivity Comparison

Compound	Halogen	Reaction Rate (SN2)
1-(3-Chloropropyl)-3-ethoxy-4-fluorobenzene	Cl	$3.2 \times 10^{-4}$ M⁻¹s⁻¹
1-(3-Bromopropyl)-3-ethoxy-2-fluorobenzene	Br	$1.8 \times 10^{-3}$ M⁻¹s⁻¹
1-(3-Iodopropyl)-3-ethoxy-4-fluorobenzene	I	$4.5 \times 10^{-3}$ M⁻¹s⁻¹

Bromine and iodine analogs exhibit faster substitution due to poorer leaving group ability of Cl⁻.

Future Research Directions

• Catalytic Asymmetric Synthesis: Developing chiral catalysts for enantioselective alkylation.

• Green Chemistry: Replacing AlCl₃ with biodegradable ionic liquids.

• Biological Screening: Evaluating antimicrobial and anticancer properties in vitro.